Cas no 313977-45-6 (tert-butyl N-ethyl-N-(4-piperidyl)carbamate)

• Product Name: tert-butyl N-ethyl-N-(4-piperidyl)carbamate
• CAS No: 313977-45-6
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD06808579
• CID: 304005
• PubChem ID: 18677728
• Update Time: 2025-06-11

tert-butyl N-ethyl-N-(4-piperidyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ethyl(piperidin-4-yl)carbamate
• 4-BOC-4-ETHYLAMINOPIPERIDINE
• Carbamic acid, ethyl-4-piperidinyl-, 1,1-dimethylethyl ester
• Carbamic acid, ethyl-4-piperidinyl-, 1,1-dimethylethylester (9CI)
• tert-butyl N-ethyl-N-piperidin-4-ylcarbamate
• 4-(N-(t-Butoxycarbonyl)-N-(ethyl)amino)piperidine
• tert-Butyl N-(ethyl)-N-(piperidin-4-yl)carbamate
• tert-butyl N-ethyl-N-(4-piperidyl)carbamate
• AS-59538
• ethyl-piperidin-4-yl-carbamic acid tert-butyl ester
• AKOS013088282
• F8889-4922
• 313977-45-6
• tert-Butylethyl(piperidin-4-yl)carbamate
• MFCD06808579
• EN300-89938
• JGRCDKUNLLBMTE-UHFFFAOYSA-N
• J-514519
• A25776
• SCHEMBL1871691
• FT-0648177
• tert-butyl N-ethyl-N-(piperidin-4-yl)carbamate
• AM100656
• W18930
• DTXSID10595533
• Z1157651489

• MDL： MFCD06808579
• Inchi： 1S/C12H24N2O2/c1-5-14(10-6-8-13-9-7-10)11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3
• InChI Key： JGRCDKUNLLBMTE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)C1CCNCC1)=O

Computed Properties

• Exact Mass: 228.18400
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.00
• Boiling Point: 299.5°C at 760 mmHg
• Flash Point: 134.9°C
• Refractive Index: 1.48
• PSA: 41.57000
• LogP: 2.32420

tert-butyl N-ethyl-N-(4-piperidyl)carbamate Security Information

• HazardClass：IRRITANT

Additional information on tert-butyl N-ethyl-N-(4-piperidyl)carbamate

tert-butyl N-ethyl-N-(4-piperidyl)carbamate (CAS No. 313977-45-6): An Overview of Its Properties and Applications

tert-butyl N-ethyl-N-(4-piperidyl)carbamate (CAS No. 313977-45-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-Et-Pip, is a derivative of piperidine and is widely used as an intermediate in the synthesis of various bioactive molecules, including drugs and drug candidates. Its unique chemical structure and properties make it an essential component in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-ethyl-N-(4-piperidyl)carbamate consists of a tert-butyl group, an ethyl group, and a piperidine ring, all connected through a carbamate linkage. The tert-butyl group provides steric protection, while the ethyl group adds flexibility and hydrophobicity. The piperidine ring, a six-membered nitrogen-containing heterocycle, imparts additional structural complexity and reactivity. These features collectively contribute to the compound's stability and its ability to participate in a wide range of chemical reactions.

Recent research has highlighted the importance of tert-butyl N-ethyl-N-(4-piperidyl)carbamate in the development of new drugs targeting various diseases. For instance, studies have shown that this compound can be used as a building block in the synthesis of potent inhibitors for specific enzymes involved in neurodegenerative disorders such as Alzheimer's disease. The ability to fine-tune the properties of these inhibitors through structural modifications has opened new avenues for therapeutic intervention.

In addition to its role in drug discovery, tert-butyl N-ethyl-N-(4-piperidyl)carbamate has been explored for its potential in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. The tert-butyl protecting group in Boc-Et-Pip can be selectively removed under specific conditions, releasing the active drug molecule at the desired site of action. This approach enhances drug delivery efficiency and reduces side effects, making it particularly useful in cancer therapy and other targeted treatments.

The synthesis of tert-butyl N-ethyl-N-(4-piperidyl)carbamate typically involves several steps, including the formation of the piperidine ring, introduction of the tert-butyl protecting group, and coupling with an ethylamine derivative. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales. These improvements have facilitated its widespread use in academic research and pharmaceutical development.

One notable application of tert-butyl N-ethyl-N-(4-piperidyl)carbamate is in the field of central nervous system (CNS) disorders. Research has demonstrated that derivatives of this compound can effectively cross the blood-brain barrier (BBB), making them suitable for treating conditions such as Parkinson's disease and multiple sclerosis. The ability to modulate neurotransmitter systems through these derivatives has shown promising results in preclinical studies, paving the way for further clinical trials.

Moreover, tert-butyl N-ethyl-N-(4-piperidyl)carbamate has been investigated for its potential anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have shown that certain derivatives of this compound can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated tissue damage. This property makes it a valuable candidate for developing new anti-inflammatory drugs.

The safety profile of tert-butyl N-ethyl-N-(4-piperidyl)carbamate is another important aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity when used within appropriate concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in both laboratory and industrial settings.

In conclusion, tert-butyl N-ethyl-N-(4-piperidyl)carbamate (CAS No. 313977-45-6) is a highly versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an essential building block for developing novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and improve our understanding of its biological activities, further solidifying its importance in modern drug discovery efforts.